Cas no 894005-23-3 (1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894005-23-3
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5512061
• Update Time: 2025-10-09

1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H27N3O2/c1-13-8-9-17(10-14(13)2)22-12-16(11-18(22)23)21-19(24)20-15-6-4-3-5-7-15/h8-10,15-16H,3-7,11-12H2,1-2H3,(H2,20,21,24)
• InChI Key： GGVHRGVBVYZMKY-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)=O

Additional information on 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

Professional Introduction to 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894005-23-3)

1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea is a pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its Chemical Abstracts Service (CAS) number 894005-23-3, represents a novel class of molecules that are being explored for their biological activity and pharmacological efficacy.

The molecular structure of 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea incorporates several key functional groups that contribute to its distinctive chemical and biological characteristics. The presence of a cyclohexyl moiety provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the (3,4-dimethylphenyl) group introduces lipophilicity, enhancing the compound's ability to cross biological membranes. The 5-oxopyrrolidin-3-ylurea moiety is particularly noteworthy, as it is often associated with bioactive molecules that exhibit inhibitory effects on various enzymatic targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the discovery of new drug candidates like 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea. These methodologies allow researchers to rapidly assess the potential activity of compounds against a wide range of biological targets, including kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation. The structural features of this compound make it a promising candidate for further investigation in these areas.

In the context of oncology research, 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea has been studied for its potential to inhibit specific pathways involved in tumor growth and progression. Preliminary studies suggest that this compound may interfere with the activity of key signaling molecules that regulate cell proliferation and survival. By targeting these pathways, the compound could potentially induce apoptosis or arrest the cell cycle in cancerous cells, offering a novel therapeutic approach.

The pharmacokinetic properties of 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yurea are also of great interest. Its molecular structure suggests that it may exhibit favorable oral bioavailability and metabolic stability, which are critical factors for the development of effective oral medications. Additionally, the compound's solubility profile can be optimized through structural modifications to enhance its absorption and distribution within the body.

Investigations into the mechanism of action of 1-cyclohexyl-3-1-(3,4-dimethylphenyl)-5 oxopyrrolidin - 3 - yl urea have revealed its potential as an inhibitor of certain enzymes that play a role in inflammation and immune responses. This makes it a candidate for therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. By modulating these enzymatic pathways, the compound could reduce inflammation and alleviate symptoms associated with these chronic conditions.

The synthesis of 1-cyclohexyl - 3 - 1 - ( 3 , 4 - dimethyl phen yl ) - 5 - oxopy rrol idin - 3 - yl urea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve yield and purity. These methods not only enhance the efficiency of production but also minimize waste generation, aligning with sustainable chemistry principles.

As research continues to uncover new biological activities and therapeutic potentials of 1-cyclohexyl - 31 - ( 34 dim eth yl phen yl ) - 5 ox o py rrol idin - 33 y l urea , collaborations between academic institutions and pharmaceutical companies are likely to expand. Such partnerships can accelerate the translation of laboratory findings into clinical trials, bringing new treatments to patients in need. The compound's unique properties make it a valuable asset in drug discovery pipelines aimed at addressing unmet medical needs.

The regulatory landscape for novel pharmaceutical compounds like 1-cyclohexy l - 31 - (34 dim eth yl phen yl ) - 5 ox o py r rol idin -33 y l urea is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that these compounds meet safety and efficacy standards before reaching clinical use. Regulatory agencies play a crucial role in overseeing drug development processes, ensuring that only safe and effective treatments are approved for patient use.

In conclusion,1-cyclohexy l -31 -(34 dim eth yl phen yl ) -5 ox o py r rol idin -33 y l urea (CAS No. 89400523 ) is a promising pharmaceutical compound with diverse therapeutic applications. Its unique molecular structure and functional groups make it an attractive candidate for further research in oncology, inflammation management, and other areas where enzymatic inhibition is relevant. As advancements in synthetic chemistry and computational biology continue to evolve,this compound represents a significant step forward in the development of novel treatments for human diseases.